Cas no 1798618-45-7 (N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzamide)

• Product Name: N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzamide
• CAS No: 1798618-45-7
• MF: C₁₈H₁₄F₃NO₄S
• MW: 397.368274211884
• CID: 5375717
• Update Time: 2025-05-21

N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(2-Furanylhydroxymethyl)-2-thienyl]methyl]-4-(trifluoromethoxy)benzamide
• N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C18H14F3NO4S/c19-18(20,21)26-12-5-3-11(4-6-12)17(24)22-10-13-7-8-15(27-13)16(23)14-2-1-9-25-14/h1-9,16,23H,10H2,(H,22,24)
• InChI Key： FSXIRACAVGGHNO-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2=CC=CO2)O)=CC=1)(=O)C1=CC=C(OC(F)(F)F)C=C1

Experimental Properties

• Density: 1.415±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.2±50.0 °C(Predicted)
• pka: 12.69±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzamide

Recent Advances in the Study of N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzamide (CAS: 1798618-45-7)

In recent years, the compound N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzamide (CAS: 1798618-45-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a furan-thiophene hybrid scaffold and a trifluoromethoxybenzamide moiety, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery and development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Recent studies have demonstrated that N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzamide exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound acts as a potent modulator of the NLRP3 inflammasome, a critical component of the innate immune system implicated in various inflammatory diseases. The study highlighted the compound's ability to inhibit NLRP3 activation, thereby reducing the production of pro-inflammatory cytokines such as IL-1β and IL-18.

Another significant advancement in the research of this compound is its potential application in oncology. Preliminary in vitro and in vivo studies have shown that N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzamide exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. A recent preprint on bioRxiv reported that the compound induces apoptosis in cancer cells by disrupting mitochondrial membrane potential and activating caspase-dependent pathways. These findings suggest that further development of this molecule could lead to novel chemotherapeutic agents with improved efficacy and reduced side effects.

In addition to its therapeutic potential, researchers have also explored the synthetic routes and structural modifications of N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzamide. A 2024 study in Organic & Biomolecular Chemistry detailed an efficient and scalable synthesis of this compound, emphasizing the use of green chemistry principles to minimize environmental impact. The study also investigated the structure-activity relationship (SAR) of various analogs, identifying key functional groups that contribute to the compound's bioactivity. These insights are invaluable for the design of next-generation derivatives with enhanced pharmacological profiles.

Despite these promising developments, challenges remain in the clinical translation of N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. However, the growing body of research underscores the compound's versatility and potential as a lead candidate in drug discovery. Future studies are expected to focus on optimizing its pharmacokinetic properties and evaluating its safety and efficacy in advanced animal models and, eventually, human trials.

In conclusion, N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)-4-(trifluoromethoxy)benzamide (CAS: 1798618-45-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities, combined with ongoing efforts to refine its structure and function, position it as a promising candidate for the development of novel therapeutics. As research continues to unfold, this compound is likely to play a pivotal role in addressing unmet medical needs in inflammation, oncology, and beyond.